Cas no 2171588-77-3 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid
• CAS No: 2171588-77-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6484418
• PubChem ID: 165807605
• Update Time: 2025-10-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid
• EN300-1507471
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]cyclopentane-1-carboxylic acid
• 2171588-77-3

• Inchi： 1S/C27H32N2O5/c1-27(2,3)23(24(30)28-22-14-8-13-20(22)25(31)32)29-26(33)34-15-21-18-11-6-4-9-16(18)17-10-5-7-12-19(17)21/h4-7,9-12,20-23H,8,13-15H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： AMIBVYXHCRIQFX-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1NC(C(C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid

Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid (CAS No. 2171588-77-3)

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid (CAS No. 2171588-77-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, is a crucial building block in the synthesis of various peptides and proteins. Its unique structural features and chemical properties make it an essential reagent in the development of novel therapeutic agents and diagnostic tools.

The Fmoc protection group in the compound's structure is particularly noteworthy. Fmoc is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group ensures that the amino functionality remains inert during the synthesis process, allowing for precise control over the sequence and structure of the final peptide product.

The cyclopentane ring in the compound's structure adds an additional layer of complexity and functionality. Cyclopentane derivatives are known for their stability and ability to influence the conformational properties of peptides and proteins. This makes them valuable in the design of bioactive molecules with specific three-dimensional structures, which can enhance their binding affinity and selectivity towards target receptors or enzymes.

In recent years, there has been a surge in research focusing on the application of Fmoc-protected amino acid derivatives in drug discovery and development. One notable area of interest is the use of these compounds in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacological properties such as increased stability, reduced immunogenicity, and enhanced bioavailability.

A study published in the Journal of Medicinal Chemistry highlighted the potential of Fmoc-protected amino acid derivatives in the development of inhibitors for proteolytic enzymes. These enzymes play critical roles in various physiological processes, including inflammation, cancer progression, and viral infection. By designing inhibitors that specifically target these enzymes, researchers aim to develop new therapeutic strategies for treating a wide range of diseases.

Another promising application of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid is in the field of protein engineering. The compound's unique structure allows for the creation of custom-designed proteins with tailored functionalities. For example, researchers have used Fmoc-protected amino acid derivatives to engineer enzymes with enhanced catalytic efficiency or to create fusion proteins with improved stability and solubility.

The synthesis of this compound typically involves several steps, including the protection of the amino group with Fmoc, followed by the formation of the cyclopentane ring through a series of chemical reactions. The final step involves deprotection to reveal the active amino functionality. Advanced techniques such as microwave-assisted synthesis and automated solid-phase synthesis have been employed to optimize these processes, leading to higher yields and purities.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidocyclopentane-1-carboxylic acid (CAS No. 2171588-77-3) is a versatile and valuable reagent in modern medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an indispensable tool for scientists working on peptide synthesis, protein engineering, and drug discovery. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents and diagnostic tools.